Cas no 2228594-23-6 (1-ethynyl-2-(2-nitroethyl)benzene)

• Product Name: 1-ethynyl-2-(2-nitroethyl)benzene
• CAS No: 2228594-23-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 6000748
• PubChem ID: 165661642
• Update Time: 2025-05-22

1-ethynyl-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-2-(2-nitroethyl)benzene
• 2228594-23-6
• EN300-1819320

• Inchi： 1S/C10H9NO2/c1-2-9-5-3-4-6-10(9)7-8-11(12)13/h1,3-6H,7-8H2
• InChI Key： YHZNFWHTEBFMBD-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-ethynyl-2-(2-nitroethyl)benzene

1-Ethynyl-2-(2-nitroethyl)benzene: A Comprehensive Overview

1-Ethynyl-2-(2-nitroethyl)benzene (CAS No. 2228594-23-6) is an organic compound with a unique structure that combines an ethynyl group and a nitroethyl substituent on a benzene ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications and intriguing chemical properties. In this article, we will delve into the structural characteristics, synthesis methods, chemical reactivity, and recent advancements in its applications.

The molecular structure of 1-ethynyl-2-(2-nitroethyl)benzene consists of a benzene ring with two substituents: an ethynyl group (-C≡CH) at position 1 and a nitroethyl group (-CH₂NO₂) at position 2. This arrangement imparts distinct electronic properties to the molecule, making it a valuable substrate for various chemical transformations. The presence of the ethynyl group introduces sp-hybridized carbons, which are known for their high reactivity in alkyne chemistry. Meanwhile, the nitroethyl group contributes electron-withdrawing effects, which can influence the reactivity of the benzene ring and adjacent functional groups.

Recent studies have explored the synthesis of 1-ethynyl-2-(2-nitroethyl)benzene through various routes, including Friedel-Crafts acylation and subsequent modifications. Researchers have demonstrated that the synthesis can be optimized by employing transition metal catalysts, such as palladium complexes, to enhance reaction efficiency and selectivity. These advancements have not only simplified the preparation process but also opened new avenues for incorporating this compound into more complex molecular frameworks.

The chemical reactivity of 1-ethynyl-2-(2-nitroethyl)benzene is a topic of ongoing research. The ethynyl group is highly susceptible to electrophilic addition reactions, while the nitroethyl group can undergo reduction to form an aminoethyl derivative. These transformations highlight the versatility of this compound in organic synthesis. For instance, it has been used as a precursor for constructing heterocyclic compounds, which are of great interest in drug discovery and materials development.

In terms of applications, 1-ethynyl-2-(2-nitroethyl)benzene has shown promise in the field of materials science. Its ability to form stable coordination complexes with transition metals makes it a potential candidate for designing new catalysts or sensors. Additionally, recent research has explored its use in polymer chemistry, where it serves as a building block for constructing functional polymers with tailored properties.

From a pharmacological perspective, 1-ethynyl-2-(2-nitroethyl)benzene has been investigated for its potential as a lead compound in drug design. Its unique structure allows for interactions with biological targets through multiple modes of action, making it a valuable tool in medicinal chemistry. Studies have demonstrated that derivatives of this compound exhibit modulatory effects on key enzymes involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent.

In conclusion, 1-Ethynyl-2-(2-nitroethyl)benzene (CAS No. 2228594-23-6) is a versatile organic compound with a rich structural framework that lends itself to diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, reactivity, and utility, solidifying its position as an important molecule in modern chemistry.